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Compound of Interest

Compound Name: 2-Propylcyclohexanone

Cat. No.: B1346617

For researchers, scientists, and drug development professionals, a deep understanding of
chemical safety is paramount to fostering a secure and productive laboratory environment. This
guide provides essential, immediate safety and logistical information for the handling of 2-
Propylcyclohexanone, including detailed operational and disposal plans. By offering
procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building deep trust by providing value beyond the product

itself.

2-Propylcyclohexanone is a combustible liquid that can cause skin and eye irritation, and may
also lead to respiratory irritation.[1] Adherence to strict safety protocols is crucial when working
with this chemical to minimize risk and ensure a safe laboratory environment.

Essential Safety Information at a Glance

To facilitate a rapid understanding of the key safety parameters for 2-Propylcyclohexanone,
the following table summarizes its critical properties and hazard classifications.
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Property Value Source
Molecular Formula CoH160 [1112113114]
Molecular Weight 140.22 g/mol [11[2][5]
Appearance Colorless to pale yellow liquid

Boiling Point 198 °C [5]

Flash Point 69.2 °C [5]
Density 0.91 g/cm?3 [5]

H227 (Combustible liquid),
H315 (Causes skin irritation),

GHS Hazard Statements H319 (Causes serious eye [1]
irritation), H335 (May cause

respiratory irritation)

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 2-Propylcyclohexanone, the use of appropriate Personal Protective
Equipment (PPE) is mandatory. The following table outlines the required PPE for various
laboratory operations.
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Recommended Personal Protective

Operation .
Equipment

Eye Protection: Chemical safety goggles or a

face shield.[6][7] Hand Protection: Chemical-
General Handling & Transfer resistant gloves (e.g., nitrile).[6][7] Skin and

Body Protection: Lab coat, long pants, and

closed-toe shoes.[6][7]

In addition to the above: Face Protection: A face

Procedures with Splash Potential shield worn over safety goggles.[8] Body

Protection: A chemical-resistant apron.

All work should be conducted in a certified

] ) chemical fume hood. If a fume hood is not

Operations Generating Aerosols or Vapors ] ) ]
available, a NIOSH-approved respirator with an

organic vapor cartridge is required.[6][9]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-Propylcyclohexanone is essential for minimizing
exposure and ensuring safety.

1. Preparation and Engineering Controls:

e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[6][10]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[10][11][12]

e Remove all potential ignition sources, as 2-Propylcyclohexanone is a combustible liquid.
[10][12]

e Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[10][11][12]

2. Handling and Use:
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o Wear the appropriate PPE as outlined in the table above.

e Avoid direct contact with skin and eyes.[12]

» Avoid inhaling vapors or mists.[11][12]

o When transferring the chemical, do so carefully to avoid splashing.

» Keep containers tightly closed when not in use.[11][12]

3. Storage:

e Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[11][13]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[9]

Ensure the storage container is properly labeled.

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[10][11]

Immediately remove all contaminated clothing.
i Wash the affected skin with soap and plenty of
Skin Contact _ o
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[10][11]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
medical attention.[10][11]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention.[11]

[12]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Propylcyclohexanone and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Chemical Waste: Collect all unused or waste 2-Propylcyclohexanone in a designated,
properly labeled, and sealed container for hazardous waste.[7]

Contaminated Materials: Disposable gloves, absorbent pads, and other contaminated items
should be collected in a separate, clearly labeled hazardous waste container.[7]

2. Disposal Procedure:

Approved Waste Disposal: All waste materials must be disposed of through an approved
hazardous waste disposal facility.[7][10] Do not pour this chemical down the drain.[12]
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e Institutional Guidelines: Adhere to all local, state, and federal regulations, as well as your
institution's specific protocols for hazardous waste disposal.[7] Contact your institution's
Environmental Health and Safety (EHS) department for guidance.

Visual Workflow Guides

The following diagrams illustrate standard laboratory safety procedures relevant to the handling
of 2-Propylcyclohexanone.
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Immediate Actions

Chemical Spill Occurs

'

Alert others in the area

l

Evacuate the immediate area if necessary

Assessment

Assess the spill size and hazard

W?

Yes No
Cleanup Procedure Major Spill Response
Y
Retrieve spill kit Contact EHS/Emergency Response

Don appropriate PPE Secure the area and await assistance

Contain the spill with absorbent material

'

Collect absorbed material

l

Decontaminate the area

'

Dispose of waste in a labeled hazardous waste container

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Chemical Exposure

Chemical splash to eyes or body

Immediatd Response

Proceed immediately to the nearest eyewash/shower station

'

Activate the eyewash or shower

If bodylis exposed

Remove contaminated clothing while under the shower

'

Y

If eyes are exposed

Flush the affected area for at least 15 minutes

Post-Flushing
Y

Seek immediate medical attention

:

Report the incident to your supervisor and EHS

Click to download full resolution via product page

Procedure for using an emergency eyewash and shower station.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexanone, 2-propyl- | C9H160 | CID 7199 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cyclohexanone, 2-propyl- (CAS 94-65-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

. Cyclohexanone, 2-propyl- [webbook.nist.gov]
. calpaclab.com [calpaclab.com]

. Page loading... [guidechem.com]

. asrc.gc.cuny.edu [asrc.gc.cuny.edu]

. benchchem.com [benchchem.com]

°
[00] ~ » (621 iy w

. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

» 9. fishersci.com [fishersci.com]

e 10. fishersci.com [fishersci.com]

e 11. greenfield.com [greenfield.com]
e 12. louisville.edu [louisville.edu]

e 13. synerzine.com [synerzine.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Propylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346617#personal-protective-equipment-for-
handling-2-propylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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